15-Methyl-PGF2alpha
15-Methyl-PGF2alpha
Brand Name:
Vulcanchem
CAS No.:
76498-29-8
VCID:
VC0154189
InChI:
InChI=1S/C21H36O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-19,22-23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5+,14-12+/t16-,17-,18+,19-,21+/m1/s1
SMILES:
CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
368.5 g/mol
15-Methyl-PGF2alpha
CAS No.: 76498-29-8
Reference Standards
VCID: VC0154189
Molecular Formula: C21H36O5
Molecular Weight: 368.5 g/mol
| CAS No. | 76498-29-8 |
|---|---|
| Product Name | 15-Methyl-PGF2alpha |
| Molecular Formula | C21H36O5 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C21H36O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-19,22-23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5+,14-12+/t16-,17-,18+,19-,21+/m1/s1 |
| Standard InChIKey | DLJKPYFALUEJCK-MRVZPHNRSA-N |
| Isomeric SMILES | CCCCC[C@@](C)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C/CCCC(=O)O)O)O)O |
| SMILES | CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Synonyms | (5E,9α,11α,13E,15S)-9,11,15-Trihydroxy-15-methyl-prosta-5,13-dien-1-oic Acid |
| PubChem Compound | 5284525 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume